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Compound of Interest

Compound Name:
1-(2H-1,3-benzodioxol-5-yl)ethan-

1-ol

CAS No.: 6329-73-3

Cat. No.: B1330104

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The 1,3-benzodioxole (also known as methylenedioxyphenyl or MDP) moiety is a prominent

structural feature in a variety of naturally occurring and synthetic compounds. This heterocyclic

motif is responsible for a wide range of pharmacological activities, primarily through its ability to

interact with and modulate the function of key metabolic enzymes and neurotransmitter

transporters. These notes provide a detailed overview of the primary mechanisms of action,

quantitative data on representative compounds, and detailed protocols for key in vitro assays.

The most well-characterized mechanism of action for many 1,3-benzodioxole-containing

compounds is the inhibition of cytochrome P450 (CYP450) enzymes. The methylenedioxy

bridge is metabolized by CYP450s to form a reactive carbene intermediate. This intermediate

can then form a stable, quasi-irreversible inhibitory complex with the heme iron of the enzyme,

effectively inactivating it. This mechanism-based inhibition is a key feature of compounds like

the insecticide synergist piperonyl butoxide and the natural hepatotoxin safrole.[1]
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Beyond CYP450 inhibition, the 1,3-benzodioxole scaffold is incorporated into diverse

pharmacologically active molecules that target other proteins. Notable examples include:

MDMA (3,4-methylenedioxymethamphetamine), which primarily targets the serotonin

transporter (SERT) to produce its psychoactive effects.[2][3]

Tadalafil, a selective inhibitor of phosphodiesterase type 5 (PDE5) used in the treatment of

erectile dysfunction.[4][5]

These application notes will delve into these distinct mechanisms, providing the necessary data

and protocols for researchers in pharmacology and drug development.

Data Presentation: Quantitative Analysis of
Enzyme/Transporter Inhibition
The following tables summarize the inhibitory potency of key 1,3-benzodioxole-containing

compounds against their respective targets.

Table 1: Inhibition of Human Cytochrome P450 (CYP) Isoforms by Safrole

CYP Isoform IC₅₀ (µM) Type of Inhibition

CYP1A2 < 20 Competitive

CYP2A6 < 20 Non-competitive

CYP2E1 < 20 Non-competitive

CYP3A4 > 20 -

CYP2D6 > 20 -

Data sourced from studies using recombinant human P450 enzymes.[1][6]

Table 2: Tadalafil Inhibition of Phosphodiesterase (PDE) Isoforms
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PDE Isoform IC₅₀ (nM) Selectivity vs. PDE5

PDE5 5 1x

PDE6 5100 ~1020x

PDE11 - -

Data sourced from in vitro bioassay studies.[4]

Table 3: MDMA Enantiomer Affinity for Monoamine Transporters

Compound Target Kᵢ (nM)

(S)-MDMA SERT 222 ± 62

(R)-MDMA SERT 24,500 ± 800

Kᵢ (inhibitor constant) reflects the binding affinity of the compound. A lower Kᵢ indicates higher

affinity. Data from radioligand binding assays.[7]

Signaling Pathways and Mechanisms
Mechanism-Based Inhibition of Cytochrome P450
The 1,3-benzodioxole ring is a classic mechanism-based inhibitor of CYP450 enzymes. The

process involves enzymatic activation to a reactive species that covalently binds to and

inactivates the enzyme.
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Mechanism of CYP450 Inactivation by 1,3-Benzodioxole.

MDMA's Action at the Serotonergic Synapse
MDMA exerts its primary effects by altering the function of the serotonin transporter (SERT). It

acts as both a competitive inhibitor of serotonin reuptake and a substrate that promotes the

reverse transport (efflux) of serotonin from the presynaptic neuron into the synaptic cleft.[3]
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Prepare Reagents:
- Test Compound dilutions

- HLM suspension
- CYP-specific substrate

- NADPH solution

Incubation:
- Add HLM, buffer, and Test Compound

 to a 96-well plate.
- Pre-incubate at 37°C.

Initiate Reaction:
- Add CYP-specific substrate.

- Add NADPH to start the reaction.
- Incubate at 37°C for a specific time.

Terminate Reaction:
- Add ice-cold stop solution

 (e.g., Acetonitrile with
 internal standard).

Sample Processing:
- Centrifuge plate to pellet protein.

LC-MS/MS Analysis:
- Transfer supernatant.

- Quantify the formation of the
 specific metabolite.

Data Analysis:
- Plot % inhibition vs. log[Inhibitor].

- Calculate IC₅₀ value using
 non-linear regression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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